molecular formula C10H11ClN2O3 B1214386 2-(2-Chlorophenyl)allophanic acid ethyl ester CAS No. 56979-88-5

2-(2-Chlorophenyl)allophanic acid ethyl ester

Cat. No. B1214386
CAS RN: 56979-88-5
M. Wt: 242.66 g/mol
InChI Key: DIPOJLBMCDRHCA-UHFFFAOYSA-N
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Description

2-(2-Chlorophenyl)allophanic acid ethyl ester, also known as 2-(2-Chlorophenyl)allophanic acid ethyl ester, is a useful research compound. Its molecular formula is C10H11ClN2O3 and its molecular weight is 242.66 g/mol. The purity is usually 95%.
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properties

CAS RN

56979-88-5

Product Name

2-(2-Chlorophenyl)allophanic acid ethyl ester

Molecular Formula

C10H11ClN2O3

Molecular Weight

242.66 g/mol

IUPAC Name

ethyl N-carbamoyl-N-(2-chlorophenyl)carbamate

InChI

InChI=1S/C10H11ClN2O3/c1-2-16-10(15)13(9(12)14)8-6-4-3-5-7(8)11/h3-6H,2H2,1H3,(H2,12,14)

InChI Key

DIPOJLBMCDRHCA-UHFFFAOYSA-N

SMILES

CCOC(=O)N(C1=CC=CC=C1Cl)C(=O)N

Canonical SMILES

CCOC(=O)N(C1=CC=CC=C1Cl)C(=O)N

Other CAS RN

56979-88-5

synonyms

2-chloro-2-phenylethyl allophanate
o-chloro-2-phenylethyl allophanate
ortho-chloro-2-phenylethyl allophanate
S.C.S. 100
S.C.S.-100
SCS 100
SCS-100

Origin of Product

United States

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